Cas no 868973-25-5 (N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 868973-25-5
• MF: C₂₃H₁₉ClN₄O₂S₂
• MW: 483.005561113358
• CID: 6483366
• Update Time: 2025-10-22

N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide

• Inchi： 1S/C23H19ClN4O2S2/c1-28(19-12-5-4-11-18(19)24)21(30)14-31-23-27-26-22(32-23)25-20(29)13-16-9-6-8-15-7-2-3-10-17(15)16/h2-12H,13-14H2,1H3,(H,25,26,29)
• InChI Key： ROUCSGZZYIKSRW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N(C2=CC=CC=C2Cl)C)=O)S1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 868973-25-5, named N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by the presence of a thiadiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This moiety is known for its stability and ability to form strong bonds, contributing to the compound's versatility. The naphthalene group attached to the thiadiazole ring further enhances the molecule's aromaticity and electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity. The use of green chemistry principles in these syntheses has also been explored, aligning with global efforts to reduce environmental impact.

Biological evaluations of this compound have revealed intriguing pharmacological properties. Studies conducted in vitro have demonstrated its potential as an antimicrobial agent, showing activity against a range of bacterial and fungal strains. Additionally, preliminary results suggest that it may possess anti-inflammatory and antioxidant properties, opening avenues for its use in therapeutic applications.

In the field of material science, this compound has shown promise as a building block for advanced materials. Its ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and coordination chemistry. Furthermore, its electronic properties render it suitable for use in organic semiconductors and light-emitting devices.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological systems. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic pathways.

As research on this compound progresses, collaborations between academic institutions and industry partners are expected to accelerate its development into commercial applications. The compound's unique combination of structural features and functional properties positions it as a valuable asset in diverse fields, from pharmaceuticals to materials science.

In conclusion, N-(2-chlorophenyl)methyl-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide represents a cutting-edge molecule with vast potential. Its continued exploration will undoubtedly yield novel insights and innovations across multiple disciplines.